Licarin A

• IUPAC Name: 2-methoxy-4-[(2S,3S)-7-methoxy-3-methyl-5-[(E)-prop-1-enyl]-2,3-dihydro-1-benzofuran-2-yl]phenol
• InChI: InChI=1S/C20H22O4/c1-5-6-13-9-15-12(2)19(24-20(15)18(10-13)23-4)14-7-8-16(21)17(11-14)22-3/h5-12,19,21H,1-4H3/b6-5+/t12-,19-/m0/s1
• InChI Key: ITDOFWOJEDZPCF-FNINDUDTSA-N
• Canonical SMILES: CC=CC1=CC2=C(C(=C1)OC)OC(C2C)C3=CC(=C(C=C3)O)OC
• Isomeric SMILES: C/C=C/C1=CC2=C(C(=C1)OC)O[C@@H]([C@H]2C)C3=CC(=C(C=C3)O)OC
• Molecular Formula: C20H22O4
• Molecular Weight: 326.4 g/mol

Description

Licarin A is a neolignan compound with a dihydrobenzofuran structure. It is found in various plant species, including nutmeg (Myristica fragrans), and has been shown to possess a range of biological activities. This compound has been studied for its cytotoxic, antimicrobial, anti-inflammatory, and neuroprotective properties .

Scientific Research Applications

Chemistry: Licarin A serves as a starting material for the synthesis of various analogues with potentially improved properties.

Biology: It has been shown to inhibit the release of histamine and other inflammatory mediators from mast cells, making it a candidate for treating allergic reactions.

Medicine: This compound exhibits cytotoxic effects against cancer cells, particularly non-small cell lung cancer cells, by inducing autophagy and apoptosis.

Industry: Due to its antimicrobial properties, this compound could be used as a natural preservative in food and cosmetic products.

Mechanism of Action

Licarin A exerts its effects through various molecular pathways:

Anti-inflammatory: This compound inhibits the production of tumor necrosis factor-alpha (TNF-α) and prostaglandin D2 (PGD2) by reducing the activity of protein kinase C alpha/beta II (PKCα/βII) and p38 mitogen-activated protein kinase (MAPK) pathways.

Cytotoxic: In cancer cells, this compound induces cell death by activating autophagy and apoptosis.

Safety and Hazards

When handling Licarin A, it is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is recommended.

Biochemical Analysis

Biochemical Properties

Licarin A interacts with various enzymes, proteins, and other biomolecules. It has been shown to reduce TNF-α and PGD2 secretion via the inhibition of PKCα/βII and p38 MAPK pathways . This suggests that this compound can interact with these enzymes and modulate their activity .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. For instance, it has been shown to inhibit the proliferation of non-small cell lung cancer cell lines in a dose and time-dependent manner . This compound treatment caused G1 arrest, increase in Beclin 1, LC3II levels and degradation of p62 indicating activation of autophagy in both NCI-H23 and A549 cells . In addition, this compound mediated apoptotic cell death was confirmed by MMP loss, increased ROS, cleaved PARP and decreased pro-caspase3 .

Molecular Mechanism

This compound exerts its effects at the molecular level through various mechanisms. It has been shown to induce cell death by activation of autophagy and apoptosis in non-small cell lung cancer cells . This involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Preparation Methods

Licarin A can be obtained through both natural extraction and synthetic methods. The most common synthetic route involves the oxidative dimerization of isoeugenol. This reaction can be catalyzed by various agents, including CuFe2O4, which has been shown to provide high yields under mild conditions . The reaction typically involves the use of solvents such as tetrahydrofuran (THF) and oxidizing agents like tert-butyl hydroperoxide (TBHP) .

Chemical Reactions Analysis

Licarin A undergoes several types of chemical reactions, including:

Oxidation: The primary method for synthesizing this compound involves the oxidation of isoeugenol.

Reduction: this compound can be reduced to form various derivatives, although specific conditions and reagents for these reactions are less commonly reported.

Substitution: this compound can undergo substitution reactions, particularly involving its methoxy and hydroxyl groups.

Common reagents used in these reactions include oxidizing agents like TBHP and catalysts such as CuFe2O4 . The major products formed from these reactions are typically derivatives of this compound with modified functional groups.

Comparison with Similar Compounds

Licarin A is part of the neolignan class of compounds, which includes other similar compounds such as:

Licarin B: Another neolignan with a similar structure but different biological activities.

Macelignan: Found in Myristica fragrans, this compound also exhibits antimicrobial and anti-inflammatory properties.

Accuminatin: Another neolignan with potential anti-inflammatory and cytotoxic effects.

Its ability to induce autophagy-dependent apoptosis in cancer cells and its anti-inflammatory effects make it a particularly promising compound for further research and development .